4-(2-methyloxazol-4-yl)-N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)benzenesulfonamide

• IUPAC Name: 4-(2-methyl-1,3-oxazol-4-yl)-N-[[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C20H20N4O4S/c1-14-23-18(13-28-14)16-4-6-17(7-5-16)29(26,27)22-12-15-8-9-21-19(11-15)24-10-2-3-20(24)25/h4-9,11,13,22H,2-3,10,12H2,1H3
• InChI Key: CAQOWDUWRVEGMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CO1)C2=CC=C(C=C2)S(=O)(=O)NCC3=CC(=NC=C3)N4CCCC4=O
• Molecular Formula: C20H20N4O4S
• Molecular Weight: 412.5 g/mol

Description

4-(2-methyloxazol-4-yl)-N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H20N4O4S and its molecular weight is 412.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

The compound is involved in the synthesis of molecules with potential as HIV-1 infection preventatives. For example, related methylbenzenesulfonamide compounds have been synthesized and characterized for their bioactivity, showing promise as candidate compounds for drug development (Cheng De-ju, 2015).

Anticancer Potential

Novel benzenesulfonamide derivatives have been synthesized with potential anticancer activity. Compounds have been evaluated against various cancer cell lines, with some showing remarkable activity at low micromolar levels (J. Sławiński et al., 2012). This includes novel pyrroles and pyrrolopyrimidines bearing the benzenesulfonamide moiety, showing potent activity as inhibitors for tumor-associated transmembrane isoforms in nanomolar and subnanomolar range, with high selectivity (M. Ghorab et al., 2014).

Herbicidal Activity

Research has also extended into the agricultural sector, where novel substituted 3-(pyridin-2-yl)benzenesulfonamide derivatives were synthesized and showed efficiency in controlling various weeds, indicating potential as novel herbicide candidates (Yong Xie et al., 2014).

Carbonic Anhydrase Inhibition

Several benzenesulfonamide derivatives have been investigated for their inhibitory activity against carbonic anhydrase isozymes, crucial for various physiological functions. Compounds with chlorinated pyrrolidinone-bearing benzenesulfonamides have shown low nanomolar affinity against cancer-related CA IX, suggesting a potential pathway for the development of selective inhibitors for cancer treatment (Benas Balandis et al., 2020).